Cas no 5701-13-3 (Benzoic acid, 3,4,5-tris[(ethoxycarbonyl)oxy]-)

• Product name: Benzoic acid, 3,4,5-tris[(ethoxycarbonyl)oxy]-
• CAS No: 5701-13-3
• MF: C₁₆H₁₈O₁₁
• MW: 386.30752
• CID: 346933
• PubChem ID: 71444368

Benzoic acid, 3,4,5-tris[(ethoxycarbonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris[(ethoxycarbonyl)oxy]-
• 3,4,5-tris(ethoxycarbonyloxy)benzoic acid
• Q993TZ6Z3B
• UNII-Q993TZ6Z3B
• 5701-13-3
• Carbonic acid, ethyl ester, triester with gallic acid
• Q27287138
• Tricarbethoxygallic acid
• Benzoic acid, 3,4,5-tris((ethoxycarbonyl)oxy)-
• DTXSID00853154
• Gallic acid, tris(ethyl carbonate)
• 3,4,5-Tris[(ethoxycarbonyl)oxy]benzoic acid

• Inchi： InChI=1S/C16H18O11/c1-4-22-14(19)25-10-7-9(13(17)18)8-11(26-15(20)23-5-2)12(10)27-16(21)24-6-3/h7-8H,4-6H2,1-3H3,(H,17,18)
• InChI Key： QNGKNXQWCLCEOX-UHFFFAOYSA-N
• SMILES： CCOC(OC1=CC(C(=O)O)=CC(OC(OCC)=O)=C1OC(OCC)=O)=O

Computed Properties

• Exact Mass: 386.08484
• Monoisotopic Mass: 386.08491139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 143.89